2-(4-fluorophenoxy)-1-(4-methoxyphenyl)-1-ethanone O-methyloxime

• IUPAC Name: (E)-2-(4-fluorophenoxy)-N-methoxy-1-(4-methoxyphenyl)ethanimine
• InChI: InChI=1S/C16H16FNO3/c1-19-14-7-3-12(4-8-14)16(18-20-2)11-21-15-9-5-13(17)6-10-15/h3-10H,11H2,1-2H3/b18-16-
• InChI Key: PXPSNURBDQLZMH-VLGSPTGOSA-N
• Canonical SMILES: COC1=CC=C(C=C1)C(=NOC)COC2=CC=C(C=C2)F
• Isomeric SMILES: COC1=CC=C(C=C1)/C(=N\OC)/COC2=CC=C(C=C2)F
• Molecular Formula: C16H16FNO3
• Molecular Weight: 289.30 g/mol
• Solubility: <0.6 [ug/mL] (The mean of the results at pH 7.4)

Description

“2-(4-fluorophenoxy)-1-(4-methoxyphenyl)-1-ethanone O-methyloxime” is a chemical compound with the CAS number 338400-75-2. It has a molecular formula of C16H16FNO3 and a molecular weight of 289.306. This product is not intended for human or veterinary use and is for research use only.

Scientific Research Applications

1. Radical Scavenging Activity

• Compounds similar to "2-(4-fluorophenoxy)-1-(4-methoxyphenyl)-1-ethanone O-methyloxime", such as p-fluorophenol and p-methoxyphenol, have been studied for their radical scavenging activity. Their molecular properties, including energy gap and electronegativity, contribute to this activity, which is significant in various scientific and medical applications (Al‐Sehemi, 2017).

2. Synthesis and Chemical Reactions

• Research on related compounds involves the synthesis of complex molecules, which can lead to the development of new chemical entities with potential applications in various fields. For instance, the study of reactions involving similar compounds, such as 2-hydroxy-4-oxo-4-(2,3,5,6-tetrafluoro-4-methoxyphenyl)-but-2-enoic acid methyl ester, can provide insights into new synthetic pathways and reactions (Pimenova et al., 2003).

3. Antimicrobial Activity

• Some derivatives of "2-(4-fluorophenoxy)-1-(4-methoxyphenyl)-1-ethanone O-methyloxime" have shown antimicrobial properties, suggesting potential applications in the development of new antimicrobial agents. This is an area of considerable interest, particularly in addressing antibiotic resistance (Nagamani et al., 2018).

4. Application in Liquid Chromatography

• Related compounds have been used as fluorogenic labelling reagents in high-performance liquid chromatography (HPLC), demonstrating their utility in analytical chemistry, particularly in the detection and quantification of biologically important thiols (Gatti et al., 1990).

5. Sensing Applications

• Fluorophenol derivatives, closely related to the chemical , have been applied in the development of fluorescent probes for sensing pH and metal cations. This has implications for the development of sensitive and selective sensors in various scientific and industrial applications (Tanaka et al., 2001).